Cas no 1702608-24-9 (1-(Azidomethyl)-2-chloro-4-methylbenzene)

• Product Name: 1-(Azidomethyl)-2-chloro-4-methylbenzene
• CAS No: 1702608-24-9
• MF: C₈H₈ClN₃
• MW: 181.622220039368
• MDL: MFCD29994261
• CID: 4772391
• PubChem ID: 106865075
• Update Time: 2025-07-22

1-(Azidomethyl)-2-chloro-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(azidomethyl)-2-chloro-4-methylbenzene
• CC1=CC=C(CN=[N+]=[N-])C(Cl)=C1
• 1-(Azidomethyl)-2-chloro-4-methylbenzene

• MDL： MFCD29994261
• Inchi： 1S/C8H8ClN3/c1-6-2-3-7(5-11-12-10)8(9)4-6/h2-4H,5H2,1H3
• InChI Key： GCRCPGXDFJIHDZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1CN=[N+]=[N-]

Computed Properties

• Exact Mass: 181.0406750 g/mol
• Monoisotopic Mass: 181.0406750 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 14.4
• Molecular Weight: 181.62

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(Azidomethyl)-2-chloro-4-methylbenzene

Research Brief on 1-(Azidomethyl)-2-chloro-4-methylbenzene (CAS: 1702608-24-9) in Chemical Biology and Pharmaceutical Applications

The compound 1-(Azidomethyl)-2-chloro-4-methylbenzene (CAS: 1702608-24-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery, bioconjugation, and material science. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, reactivity, and potential therapeutic implications.

Recent studies have demonstrated the utility of 1-(Azidomethyl)-2-chloro-4-methylbenzene as a key intermediate in click chemistry reactions, particularly in the synthesis of triazole derivatives. The azido group in this compound enables efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of bioorthogonal chemistry. Researchers have leveraged this property to develop novel drug conjugates and probes for targeted delivery and imaging applications.

In the context of pharmaceutical development, 1-(Azidomethyl)-2-chloro-4-methylbenzene has been employed in the synthesis of small molecule inhibitors targeting various disease pathways. A 2023 study published in the Journal of Medicinal Chemistry reported its use in creating potent kinase inhibitors with improved selectivity profiles. The chloro and methyl substituents on the benzene ring were found to significantly influence the binding affinity and pharmacokinetic properties of the resulting compounds.

From a synthetic chemistry perspective, novel routes for the preparation of 1-(Azidomethyl)-2-chloro-4-methylbenzene have been explored to improve yield and scalability. Recent advancements include the development of continuous flow processes that enhance safety when handling the potentially explosive azide functionality. These methodological improvements are crucial for translating laboratory-scale synthesis to industrial production.

The safety profile and handling considerations of 1-(Azidomethyl)-2-chloro-4-methylbenzene have been extensively characterized in recent toxicological studies. While the compound shows promise in various applications, researchers emphasize the need for proper safety protocols due to the reactive nature of both the azide and chloro functional groups. These findings have important implications for industrial-scale manufacturing processes.

Looking forward, the unique chemical properties of 1-(Azidomethyl)-2-chloro-4-methylbenzene position it as a valuable building block for next-generation therapeutics and diagnostic tools. Ongoing research is exploring its potential in antibody-drug conjugates (ADCs) and targeted cancer therapies, where its dual functionality allows for precise modifications of biological molecules. The compound's versatility ensures it will remain an important tool in the chemical biology toolkit for years to come.